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Compound of Interest

Compound Name: CP-LC-0743

Cat. No.: B15579329

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available public information regarding
the solubility and stability of the novel ionizable cationic lipid, CP-LC-0743. This lipid is a key
component in the formation of lipid nanoparticles (LNPs) for the delivery of RNA-based
therapeutics, such as circular RNA (circRNA) and messenger RNA (MRNA).

Core Physicochemical Data

CP-LC-0743 is an ionizable cationic amino lipid that has been utilized in preclinical studies for
the in vivo delivery of RNA.[1][2][3] Its chemical structure and basic properties are summarized
below.

Table 1: General Properties of CP-LC-0743

Property Value Source
CAS Number 3040858-73-6 [1]
Molecular Formula C45H87N304S [1]
Formula Weight 766.3 g/mol [1]

An ionizable cationic lipid used
Description for LNP-mediated RNA [11[2][3]

delivery.
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Solubility Data

Quantitative solubility data for CP-LC-0743 in a range of pharmaceutically relevant solvents
and buffer systems is limited in publicly available literature. The primary available data point is
its solubility in ethanol.

Table 2: Known Solubility of CP-LC-0743

Solvent Concentration = Temperature Method Source

Ethanol =210 mg/mL Not Specified Not Specified [1]

Experimental Protocol for Solubility Determination: Detailed experimental protocols for
determining the solubility of CP-LC-0743 are not described in the available literature. A general
approach for determining the solubility of a lipid would involve:

o Preparation of Saturated Solutions: Adding an excess amount of CP-LC-0743 to a known
volume of the solvent of interest (e.g., ethanol, water, various buffers at different pH values).

» Equilibration: Agitating the mixture at a controlled temperature for a sufficient period to
ensure equilibrium is reached.

o Separation of Undissolved Solute: Centrifugation or filtration to remove any solid,
undissolved lipid.

o Quantification: Analyzing the concentration of CP-LC-0743 in the supernatant/filtrate using a
suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
with an appropriate detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass
Spectrometry - MS).

Stability Data

Information on the stability of CP-LC-0743, both as a pure substance and within lipid
nanoparticle formulations, is crucial for its development as a pharmaceutical excipient.
Currently, available data is limited to general storage recommendations.

Table 3: Known Stability of CP-LC-0743
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Condition Duration Observation Source

Storage at -20°C > 1 year Stable [3]

Recent research has highlighted the use of novel ionizable lipids, including CP-LC-0743, in the
development of lyophilized (freeze-dried) LNP formulations to enhance long-term stability at
higher temperatures.[4][5] However, specific quantitative stability data for CP-LC-0743 under
various stress conditions (e.g., elevated temperature, varying pH, light exposure) and the
identity of potential degradation products are not yet publicly available.

Experimental Protocol for Stability Assessment: A comprehensive stability study for CP-LC-
0743 would typically involve:

» Forced Degradation Studies: Exposing the lipid to harsh conditions (e.g., strong acid, strong
base, high temperature, oxidation, and light) to identify potential degradation pathways and
degradation products.

e Long-Term and Accelerated Stability Studies: Storing the lipid under controlled temperature
and humidity conditions as defined by ICH guidelines (e.g., 25°C/60% RH and 40°C/75%
RH).

« Analytical Monitoring: At specified time points, analyzing the samples for purity, potency, and
the presence of degradation products using a validated stability-indicating analytical method,
such as HPLC or UPLC-MS.

e LNP Formulation Stability: For LNPs containing CP-LC-0743, stability assessment would
also include monitoring of particle size, polydispersity index, zeta potential, and
encapsulation efficiency over time.

LNP Formulation and RNA Delivery Workflow

CP-LC-0743 functions as a critical component of LNPs for the delivery of RNA. The general
workflow for formulating RNA-LNPs and their mechanism of delivery are illustrated below.
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Caption: General workflow for the formulation of lipid nanoparticles (LNPs) containing RNA.
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Caption: Conceptual signaling pathway for LNP-mediated RNA delivery and protein expression.
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Conclusion and Data Gaps

CP-LC-0743 is a promising ionizable lipid for the formulation of lipid nanoparticles for RNA
delivery. However, a comprehensive public dataset on its solubility and stability is currently
lacking. The available information indicates good solubility in ethanol and stability when stored
at -20°C. For the advancement of CP-LC-0743 in clinical and commercial applications, further
studies are required to establish a detailed physicochemical profile, including:

Solubility in a broader range of solvents and aqueous buffers.

The pH-solubility profile.

Comprehensive stability data under various stress conditions.

Identification and characterization of any degradation products.

The experimental protocols and diagrams provided in this guide are based on general
knowledge of lipid nanoparticle technology and should be adapted and validated for specific
applications involving CP-LC-0743 as more data becomes available. Researchers are
encouraged to consult the primary literature, such as the work by Broset et al. and Mata et al.,
for the most current findings on this and related novel ionizable lipids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of the lonizable Lipid CP-LC-0743]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579329#cp-Ic-0743-solubility-and-stability-datal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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